Cas no 2067-65-4 (3,4-seco-lupa-4(24),20(29)-dien-3-oic acid)

• Product Name: 3,4-seco-lupa-4(24),20(29)-dien-3-oic acid
• CAS No: 2067-65-4
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 2046930
• Update Time: 2025-04-21

3,4-seco-lupa-4(24),20(29)-dien-3-oic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-seco-lupa-4(24),20(29)-dien-3-oic acid
• canaric acid
• canarsaeure

• Inchi： 1S/C30H48O2/c1-19(2)21-11-14-27(5)17-18-29(7)23(26(21)27)9-10-24-28(6,15-13-25(31)32)22(20(3)4)12-16-30(24,29)8/h21-24,26H,1,3,9-18H2,2,4-8H3,(H,31,32)
• InChI Key： QQMJMPCYCIGUQX-UHFFFAOYSA-N
• SMILES： CC(C1C2C(CCC3(C4(C(C(C(C(=C)C)CC4)(CCC(=O)O)C)CCC32)C)C)(C)CC1)=C

Computed Properties

• Exact Mass: 440.365
• Monoisotopic Mass: 440.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Platypodium elegans
• Triterpenoids